Cas no 30779-85-2 (4H-1-Benzopyran-4-one,3-(phenylmethyl)-)

• Product Name: 4H-1-Benzopyran-4-one,3-(phenylmethyl)-
• CAS No: 30779-85-2
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 313135
• Update Time: 2024-01-28

4H-1-Benzopyran-4-one,3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(phenylmethyl)-
• 4H-1-Benzopyran-4-one, 3-(phenylmethyl)-

• Inchi： 1S/C16H12O2/c17-16-13(10-12-6-2-1-3-7-12)11-18-15-9-5-4-8-14(15)16/h1-9,11H,10H2
• InChI Key： BFJYQLLNETVOKQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C=1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.221
• Melting Point: 108-109 °C
• Boiling Point: 377.2°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.631
• PSA: 26.3